Cas no 532391-31-4 (2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine)

• Product Name: 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine
• CAS No: 532391-31-4
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD05663507
• CID: 92933
• PubChem ID: 17750166
• Update Time: 2025-10-17

2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methoxypyridine-3-boronic acid pinacol ester
• 2-Methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine(SALTDATA: FREE)
• 2-methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 2-Methoxy-3-pyridineboronic Acid Pinacol Ester
• 2-Methoxypyridine-3-boronic acid, pinacol ester
• 2-Methoxypyridin-3-ylboronic acid pinacol ester
• 2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• PubChem16545
• KSC4
• EN300-1425783
• AKOS005256333
• DS-17404
• CS-W012897
• AB21822
• (2-METHOXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• FT-0600714
• PYRIDINE,2-METHOXY-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• SCHEMBL1484864
• SY022299
• AM20061287
• 2-Methoxy-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine, AldrichCPR
• JEJYNUCGRAHMDO-UHFFFAOYSA-N
• MFCD05663507
• A25350
• DTXSID40590314
• J-509877
• AC-33455
• 532391-31-4
• DB-008214
• 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine

• MDL： MFCD05663507
• Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)9-7-6-8-14-10(9)15-5/h6-8H,1-5H3
• InChI Key： JEJYNUCGRAHMDO-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 235.13800
• Monoisotopic Mass: 235.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.06
• Melting Point: 59-61°C
• Boiling Point: 329.4°C at 760 mmHg
• Flash Point: 329.4 °C at 760 mmHg
• Refractive Index: 1.489
• PSA: 40.58000
• LogP: 1.38940
• Solubility: Not determined

2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine Security Information

• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine

Introduction to 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine (CAS No. 532391-31-4)

2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine, commonly referred to by its CAS number 532391-31-4, is a versatile compound with significant applications in the fields of chemical synthesis and medicinal chemistry. This compound is a boronic ester derivative of pyridine and has gained attention due to its unique properties and potential in various synthetic pathways and biological studies.

The structure of 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine features a pyridine ring substituted with a methoxy group at the 2-position and a boronic ester moiety at the 3-position. The boronic ester functionality is particularly valuable as it can participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, the use of boronic esters in medicinal chemistry has expanded significantly. One of the key advantages of compounds like 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine is their ability to serve as intermediates in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of boronic esters in the development of novel anticancer agents. The researchers demonstrated that compounds derived from boronic esters could effectively target specific enzymes involved in cancer cell proliferation.

The synthetic versatility of 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine has also been explored in the context of natural product synthesis. A notable example is its use in the total synthesis of complex natural products such as alkaloids and terpenoids. The ability to introduce functional groups through Suzuki coupling reactions allows for the construction of intricate molecular architectures with high regioselectivity and stereoselectivity.

Beyond its synthetic applications, 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine has shown promise in biological studies. Research conducted by a team at the University of California demonstrated that this compound could modulate specific signaling pathways in cells. The study found that the compound exhibited selective inhibition of certain kinases involved in inflammatory responses and cell survival pathways.

The safety and stability of 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine are also important considerations for its practical use. Studies have shown that it is stable under standard laboratory conditions and can be stored without significant degradation. However, as with any chemical compound used in research or industrial settings, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-Methoxy-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyridine (CAS No. 532391-31-4) is a valuable compound with a wide range of applications in chemical synthesis and medicinal chemistry. Its unique structural features and reactivity make it an essential tool for researchers working on the development of new drugs and complex organic molecules. As research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.